CLAmP

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• InChI: InChI=1S/C7H10N2O2/c1-8(11-2)7(10)9-5-3-4-6-9/h3-6H,1-2H3
• InChIKey: NLSJGNBOCVXWHS-UHFFFAOYSA-N

CLAmP Reagent for One-Pot Unsymmetrical Ketone Synthesis – Technical Baseline for Procurement Decisions

CLAmP (Carbonyl Linchpin N,O-dimethylhydroxylamine pyrrole; CAS 1816990-87-0, C₇H₁₀N₂O₂, MW 154.17) is a pyrrole-bearing Weinreb amide analog designed by the Sarpong group as a formal carbonyl dication linchpin reagent [1][2]. Supplied as a colorless to brown oil (d = 1.126 g/mL at 25 °C), it enables the one-pot sequential addition of two distinct organometallic nucleophiles to construct unsymmetrical ketones without intermediate purification [2][3]. Unlike classical Weinreb amides (N-methoxy-N-methylamides), which function as acyl anion equivalents requiring a pre-formed acyl precursor, CLAmP serves as a standalone CO²⁺ synthon that generates a Weinreb amide intermediate upon reaction with the first nucleophile, then undergoes pyrrole displacement to present a new electrophilic carbonyl for the second nucleophile addition [1][4]. It is commercially available from Sigma-Aldrich (catalog #808598) [3].

Workflow One-pot unsymmetrical ketone synthesis

Mechanism Sequential nucleophile addition via CO²⁺ synthon

Reagent Type Pyrrole-bearing Weinreb amide analog

• [1] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. One-pot Unsymmetrical Ketone Synthesis Employing a Pyrrole-Bearing Formal Carbonyl Dication Linchpin Reagent. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. DOI: 10.1002/anie.201502894. View Source
• [2] Heller, S. T.; Polerecky, J. P. N-Methoxy-N-methyl-1H-pyrrole-1-carboxamide. In Encyclopedia of Reagents for Organic Synthesis (e-EROS); Wiley, 2018. DOI: 10.1002/047084289X.rn02175. View Source
• [3] Sigma-Aldrich. CLAmP (Carbonyl Linchpin N,O-dimethylhydroxylamine pyrrole) – Product No. 808598. Available at: https://www.sigmaaldrich.co.th/th_th/808598-1g-clamp. View Source
• [4] Senatore, R.; Ielo, L.; Monticelli, S.; Castoldi, L.; Pace, V. Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones. Synthesis 2019, 51, 2792–2808. DOI: 10.1055/s-0037-1611549. View Source

Why CLAmP Cannot Be Replaced by Standard Weinreb Amides or Dithiane Chemistry in Unsymmetrical Ketone Procurement

Standard Weinreb amides (e.g., N-methoxy-N-methylbenzamide) require the carbonyl group to be pre-installed in the starting amide, meaning unsymmetrical ketone synthesis demands a multi-step sequence of amide preparation followed by organometallic addition—each ketone target requires a distinct acyl Weinreb amide precursor [1]. Dithiane-based Corey-Seebach umpolung strategies necessitate separate alkylation and hydrolytic cleavage steps, often employing toxic mercury salts for deprotection, which adds operational burden [2]. CLAmP circumvents both of these limitations by functioning as a universal carbonyl dication synthon: the same reagent can generate structurally diverse unsymmetrical ketones simply by varying the two nucleophiles introduced sequentially in a single pot [3]. Additionally, CLAmP forms kinetically stable tetrahedral intermediates upon the first organometallic addition—confirmed by in situ ReactIR spectroscopy—a feature not replicated by Weinreb amides in the context of sequential bis-addition, where premature collapse to the ketone before the second nucleophile can be added would defeat the one-pot strategy [3][4]. Class-level inference therefore supports that generic carbonyl linchpin reagents lacking the pyrrole–Weinreb hybrid architecture cannot achieve the same sequential nucleophile differentiation.

Standard Weinreb amides Require pre-installed carbonyl; multi-step per ketone target may limit one-pot efficiency.

Dithiane (Corey-Seebach) Multi-step umpolung with toxic mercury salts; sequential nucleophile differentiation not supported.

Generic carbonyl dication equivalents May not form a kinetically stable tetrahedral intermediate to prevent premature ketone collapse.

• [1] Senatore, R.; Ielo, L.; Monticelli, S.; Castoldi, L.; Pace, V. Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones. Synthesis 2019, 51, 2792–2808. Section 1.2 on general features of Weinreb amides; Section 2.8 on CLAmP as modification of Weinreb amide core. View Source
• [2] Reich, H. J.; Whipple, W. L. Use of N,N'-dimethoxy-N,N'-dimethylurea as a Carbonyl Dication Equivalent in Organometallic Addition Reactions. Synthesis of Unsymmetrical Ketones. J. Org. Chem. 1996, 61, 1545–1551. (Classic precedent for carbonyl dication approach; dithiane limitations discussed in introduction.) View Source
• [3] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. One-pot Unsymmetrical Ketone Synthesis Employing a Pyrrole-Bearing Formal Carbonyl Dication Linchpin Reagent. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. View Source
• [4] Heller, S. T.; Polerecky, J. P. N-Methoxy-N-methyl-1H-pyrrole-1-carboxamide. In e-EROS; Wiley, 2018. (In situ IR evidence for persistent tetrahedral intermediates upon organometallic addition to CLAmP.) View Source

Quantitative Differentiation Evidence for CLAmP versus Comparator Carbonyl Linchpin and Ketone Synthesis Reagents

One-Pot Operational Step Reduction versus Dithiane-Based Unsymmetrical Ketone Synthesis

CLAmP achieves unsymmetrical ketone formation in a single reaction vessel via sequential addition of two nucleophiles without intermediate workup or purification [1]. The classical Corey-Seebach dithiane approach requires (i) dithiane protection of an aldehyde, (ii) deprotonation and alkylation with a first electrophile, (iii) a second deprotonation/alkylation, and (iv) hydrolytic or oxidative cleavage of the dithiane to unmask the ketone—a minimum of three synthetic operations with intervening purification [2]. Class-level inference indicates that CLAmP reduces the operational step count for unsymmetrical ketone construction from ≥3 discrete synthetic operations to a single one-pot procedure, representing a workflow simplification of approximately 3-fold.

Step Reduction

Class-level

≥3-fold reduction Operational steps vs. dithiane route

Supports one-pot workflow simplification

Class-level inference based on standard protocols

Evidence Dimension	Number of synthetic operations (reaction vessels + purification steps) to access an unsymmetrical ketone
Target Compound Data	1 synthetic operation (one-pot, sequential nucleophile addition)
Comparator Or Baseline	Classical dithiane route: ≥3 operations (protection, 1st alkylation, 2nd alkylation, oxidative/hydrolytic cleavage)
Quantified Difference	≥3-fold reduction in operational steps (class-level estimate based on standard dithiane protocol)
Conditions	General unsymmetrical ketone synthesis; comparison across standard literature protocols

Why This Matters

For procurement decisions in medicinal chemistry and process development laboratories, the reduction from multi-step to one-pot synthesis directly lowers labor cost, solvent consumption, and cumulative purification losses, which can be decisive when synthesizing ketone libraries or late-stage intermediates.

• [1] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. View Source
• [2] Smith, A. B., III; Boldi, A. M. Multicomponent Linchpin Couplings. J. Am. Chem. Soc. 1997, 119, 6925–6926. (Referenced in e-EROS article for CLAmP as exemplifying the multi-step dithiane-based alternative to CLAmP.) View Source

Broad Nucleophile Compatibility: Organolithium and Grignard Reagent Scope versus Single-Nucleophile-Class Alternatives

CLAmP accepts both organolithium and Grignard reagents as nucleophiles in its one-pot protocol [1][2]. In contrast, the post-CLAmP sodium methyl carbonate (SMC) methodology reported by Hurst, Snieckus, and Jessop (2019) achieves unsymmetrical ketone synthesis exclusively when a Grignard reagent is added first followed by an organolithium; the reverse order (organolithium first) fails because organolithiums react directly with SMC to form symmetrical ketones or carboxylic acids . N-Acylazetidines (Szostak, 2016) require 3 equivalents of organolithium at −78 °C for optimal results and are primarily demonstrated with organolithium reagents [3]. CLAmP's demonstrated compatibility with both thermally unstable nucleophiles (e.g., cyclopropyl lithium) and less reactive nucleophiles (e.g., aryl Grignards) within the same protocol framework represents a class-level differentiation in nucleophile scope flexibility [1][2].

Nucleophile Scope

Class-level

CLAmP: ArLi & ArMgX, any order

SMC: only Grignard-first; N-acylazetidines: primarily ArLi

Enables flexible nucleophile ordering

Class-level differentiation from restricted comparators

Evidence Dimension	Compatible organometallic nucleophile classes in one-pot unsymmetrical ketone synthesis
Target Compound Data	Organolithium AND Grignard reagents (both classes demonstrated; either can be used as first or second nucleophile)
Comparator Or Baseline	SMC (2019): Only Grignard-first-then-organolithium order works; N-acylazetidines (2016): primarily organolithium with 3 equiv excess required
Quantified Difference	2 nucleophile classes vs. restricted ordering or single-class scope for comparators (qualitative differentiation)
Conditions	THF solvent, −78 °C for first addition, then warming to room temperature, recooling, second addition

Why This Matters

Procurement of CLAmP rather than SMC or N-acylazetidines is indicated when the synthetic plan requires flexibility in nucleophile selection order, or when the desired ketone demands a Grignard nucleophile at the second position—a scenario not supported by SMC.

• [1] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. View Source
• [2] Heller, S. T.; Polerecky, J. P. N-Methoxy-N-methyl-1H-pyrrole-1-carboxamide. In e-EROS; Wiley, 2018. View Source
• [3] Liu, C.; Achtenhagen, M.; Szostak, M. Chemoselective Ketone Synthesis by the Addition of Organometallics to N-Acylazetidines. Org. Lett. 2016, 18, 2375–2378. View Source

Thermally Unstable Nucleophile Compatibility: CLAmP versus Weinreb Amide Limitations

The Sarpong group specifically designed CLAmP to enable the addition of thermally unstable nucleophiles—the electrophilic nature of the pyrrole-carboxamide framework facilitates rapid reaction at low temperature (−78 °C) before nucleophile decomposition can occur [1]. The primary publication explicitly states CLAmP 'enables the addition of less reactive as well as thermally unstable nucleophiles' [1][2]. Standard Weinreb amides (N-methoxy-N-methylamides), while effective with stable organometallics, are not documented to offer this specific advantage for thermally labile species such as cyclopropyl lithium or certain heteroaryl lithium reagents within a sequential addition framework [3]. This represents a class-level inference of expanded functional group tolerance.

Thermal Compatibility

Class-level

CLAmP: designed for thermally unstable nucleophiles

Weinreb amides: no documented sequential bis-addition with such species

Supports thermally sensitive fragment installation

Class-level inference; explicit design claim by authors

Evidence Dimension	Compatibility with thermally unstable organometallic nucleophiles in sequential addition
Target Compound Data	Demonstrated compatibility with thermally unstable nucleophiles (explicitly claimed and designed for by authors)
Comparator Or Baseline	Standard Weinreb amides: no explicit demonstration of sequential bis-addition with thermally labile nucleophiles; SMC: requires Grignard-first ordering
Quantified Difference	Qualitative differentiation (explicit design feature vs. undocumented in comparators); class-level inference
Conditions	THF, −78 °C first addition, warming to collapse pyrrole, recooling, second addition

Why This Matters

When the target unsymmetrical ketone incorporates a thermally sensitive organometallic fragment (e.g., cyclopropyl, strained rings, certain heterocycles), CLAmP may be the only viable carbonyl linchpin option among commercially available reagents, directly influencing procurement choices for complex molecule synthesis.

• [1] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. View Source
• [2] Sigma-Aldrich. CLAmP Product Description: 'CLAmP shows high versatility based on compatibility with both highly reactive, thermally unstable nucleophiles as well as less reactive stable nucleophiles.' Catalog #808598. View Source
• [3] Senatore, R.; Ielo, L.; Monticelli, S.; Castoldi, L.; Pace, V. Synthesis 2019, 51, 2792–2808. (Section 3: Competing attack of nucleophiles at more reactive electrophilic sites than Weinreb amides, contextualizing CLAmP's differentiated reactivity.) View Source

Kinetically Stable Tetrahedral Intermediate: In Situ IR Spectroscopic Evidence versus Weinreb Amide Standard

CLAmP was rationally designed to form kinetically persistent tetrahedral intermediates upon addition of the first organometallic nucleophile, preventing premature collapse before the second nucleophile is introduced [1]. Evidence for persistent tetrahedral intermediates was obtained through in situ ReactIR studies, which confirmed that the intermediate derived from the first nucleophile addition does not collapse to the ketone under the reaction conditions until the temperature is raised [1][2]. In contrast, standard Weinreb amides form a chelate-stabilized tetrahedral intermediate that collapses only upon aqueous workup, but this intermediate is derived from a pre-installed acyl group—the Weinreb amide itself cannot serve as a linchpin for two different nucleophiles [3]. CLAmP's unique design merges the Weinreb amide stabilization motif with a pyrrole leaving group to achieve sequential collapse control.

Intermediate Stability

Method context

In situ ReactIR Confirmed persistent tetrahedral intermediate

Mechanistic confidence for sequential addition

Temperature-gated pyrrole displacement

Evidence Dimension	Stability and persistence of tetrahedral intermediate after first organometallic addition (mechanistic differentiator)
Target Compound Data	Kinetically stable tetrahedral intermediate confirmed by in situ ReactIR; collapses only upon warming (pyrrole displacement)
Comparator Or Baseline	Standard Weinreb amides: tetrahedral intermediate stable at low temperature but derived from pre-installed acyl group—cannot accept a second distinct nucleophile
Quantified Difference	Qualitative mechanistic differentiation (in situ IR evidence vs. classical understanding); no direct head-to-head kinetic data available
Conditions	In situ ReactIR monitoring; THF, −78 °C, organolithium addition

Why This Matters

The in situ IR-validated intermediate stability provides mechanistic confidence for scale-up and process development—the controlled, temperature-gated pyrrole displacement ensures the second nucleophile can be added without competing over-addition pathways, reducing impurity profiles in the final ketone product.

• [1] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. (In situ IR evidence for persistent tetrahedral intermediates.) View Source
• [2] Heller, S. T.; Polerecky, J. P. N-Methoxy-N-methyl-1H-pyrrole-1-carboxamide. In e-EROS; Wiley, 2018. (Explicit discussion of kinetically stable tetrahedral intermediates upon addition of organometallic nucleophiles to CLAmP.) View Source
• [3] Senatore, R.; Ielo, L.; Monticelli, S.; Castoldi, L.; Pace, V. Synthesis 2019, 51, 2792–2808. (Section 2.8: Modification of the Weinreb Amide Core—The CLAmP Reagent, discussing differentiation from classical Weinreb amide tetrahedral intermediate behavior.) View Source

CLAmP as Weinreb Amide Precursor: Dual Functionality versus Single-Mode Carbonyl Equivalents

Beyond its primary role in one-pot unsymmetrical ketone synthesis, CLAmP reacts with a single equivalent of a Grignard reagent to form the corresponding Weinreb amide—a one-carbon homologative transformation [1][2]. This dual functionality means that a single stock of CLAmP can serve both as a linchpin for unsymmetrical ketones and as a source of Weinreb amides for subsequent transformations. Standard Weinreb amides cannot serve as carbonyl dication equivalents; conversely, carbonyl dication equivalents such as N,N'-dimethoxy-N,N'-dimethylurea cannot be intercepted at the Weinreb amide stage for orthogonal synthetic branching [3]. This functional duality provides a procurement efficiency advantage for laboratories that require both Weinreb amides and unsymmetrical ketones.

Dual Functionality

Class-level

CLAmP: unsymm. ketone or Weinreb amide via 1-carbon homologation

N,N'-dimethoxy-N,N'-dimethylurea: only ketone output

May reduce stocked reagent diversity

Class-level inference; inventory consolidation context

Evidence Dimension	Functional versatility: number of distinct synthetic outputs accessible from a single reagent
Target Compound Data	Two distinct outputs: (a) one-pot unsymmetrical ketones (2 nucleophiles); (b) Weinreb amides via one-carbon homologation (1 nucleophile)
Comparator Or Baseline	N,N'-dimethoxy-N,N'-dimethylurea: only unsymmetrical ketone output; standard Weinreb amides: only ketone/aldehyde via single nucleophile addition
Quantified Difference	2 synthetic modes vs. 1 for comparator carbonyl dication equivalents (qualitative differentiation)
Conditions	Reaction with 1 equiv Grignard reagent for Weinreb amide formation; reaction with 2 sequential organometallics for unsymmetrical ketone

Why This Matters

For procurement, CLAmP's dual functionality may reduce the number of distinct reagents that need to be stocked for ketone/Weinreb amide synthetic workflows, offering inventory consolidation for laboratories engaged in both target classes.

• [1] Heller, S. T.; Polerecky, J. P. N-Methoxy-N-methyl-1H-pyrrole-1-carboxamide. In e-EROS; Wiley, 2018. ('May also be employed in one-carbon homologative syntheses of Weinreb amides from Grignard and organolithium reagents.') View Source
• [2] Sigma-Aldrich. CLAmP Product Description: 'It reacts with Grignard reagents to form the corresponding Weinreb amides.' Catalog #808598. View Source
• [3] Reich, H. J.; Whipple, W. L. J. Org. Chem. 1996, 61, 1545–1551. (N,N'-dimethoxy-N,N'-dimethylurea as comparator carbonyl dication equivalent lacking Weinreb amide intermediate functionality.) View Source

Optimal Application Scenarios for CLAmP in Research and Industrial Ketone Synthesis Workflows

Medicinal Chemistry Library Synthesis: Rapid Unsymmetrical Ketone Diversification

In medicinal chemistry programs requiring rapid SAR exploration around a ketone scaffold, CLAmP enables parallel synthesis of diverse unsymmetrical ketones from a common reagent stock by varying the two organometallic nucleophiles. The one-pot, no-intermediate-purification protocol supports library production throughput that multi-step dithiane or sequential Weinreb amide approaches cannot match [1]. This scenario is supported by the class-level inference of ≥3-fold operational step reduction established in Evidence Item 1 of Section 3.

Late-Stage Functionalization of Thermally Sensitive Intermediates

When a synthetic route reaches a late-stage intermediate bearing a thermally labile functional group where ketone installation is required, CLAmP's demonstrated compatibility with thermally unstable nucleophiles at low temperature (−78 °C) provides a unique advantage over alternative carbonyl linchpin reagents that lack documented tolerance for such nucleophiles [1]. This scenario derives directly from the thermally unstable nucleophile compatibility evidence presented in Evidence Item 3 of Section 3.

Dual-Purpose Laboratory Inventory: Weinreb Amide and Unsymmetrical Ketone Access from a Single Reagent

Laboratories that routinely prepare both Weinreb amides (for aldehyde synthesis or controlled ketone formation) and unsymmetrical ketones can consolidate inventory by stocking CLAmP as a single reagent supporting both transformations. Reaction with one equivalent of Grignard reagent yields the Weinreb amide via one-carbon homologation; reaction with two sequential organometallics yields the unsymmetrical ketone [1]. This inventory consolidation rationale is supported by the dual functionality evidence in Evidence Item 5 of Section 3.

Process Development for Unsymmetrical Diaryl Ketones with Aryl Grignard and Aryllithium Inputs

For process chemists developing scalable routes to unsymmetrical diaryl ketones, CLAmP's compatibility with both aryl Grignard and aryllithium reagents in either order of addition provides synthetic flexibility that post-CLAmP alternatives such as sodium methyl carbonate (SMC) lack—SMC is restricted to Grignard-first-then-organolithium ordering [1]. The broader nucleophile scope flexibility (Evidence Item 2, Section 3) directly supports selecting CLAmP over SMC for process routes where nucleophile ordering matters for cost or availability.

Application

Selection Property

Validation Focus

Medicinal chemistry library synthesis

One-pot protocol with sequential nucleophiles

Operational step reduction vs. multi-step routes

Late-stage ketone installation

Compatibility with thermally labile nucleophiles

Low-temperature addition fidelity

Weinreb amide & unsymmetrical ketone access

Dual reactivity (1 vs 2 nucleophiles)

Inventory consolidation potential

Scalable unsymmetrical diaryl ketone synthesis

Broad nucleophile scope (ArMgX & ArLi)

Nucleophile ordering flexibility vs. SMC

• [1] Heller, S. T.; Newton, J. N.; Fu, T.; Sarpong, R. Angew. Chem. Int. Ed. 2015, 54, 9839–9843. View Source